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Compound of Interest

Compound Name: Tetramethylammonium perchlorate

Cat. No.: B1210619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

tetramethylammonium perchlorate (TMAP), a compound utilized in organic synthesis and

electrochemistry. Due to its oxidizing and potentially explosive nature, strict adherence to safety

protocols is imperative to mitigate risks in the laboratory setting.

Hazard Identification and Classification
Tetramethylammonium perchlorate is a strong oxidizer that can cause fire or explosion upon

contact with combustible materials or when subjected to heat, shock, or friction.[1][2] It is

classified as a hazardous substance and requires careful handling to prevent adverse health

effects.

GHS Hazard Statements:

H272: May intensify fire; oxidizer.[3][4]

H300: Fatal if swallowed.[3][4]

H311: Toxic in contact with skin.[3][4]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1210619?utm_src=pdf-interest
https://www.benchchem.com/product/b1210619?utm_src=pdf-body
https://www.benchchem.com/product/b1210619?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44062~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2003:14:03~~Tetraethylammonium%20perchlorate~~
https://pim-resources.coleparmer.com/sds/96867.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-perchlorate
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-perchlorate
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-perchlorate
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://www.fishersci.com/store/msds?partNumber=AC420561000&productDescription=TETRAMETHYLAMMONIUM+PERC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W127676/Tetraethylammonium-perchlorate-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://file.medchemexpress.com/batch_PDF/HY-W127676/Tetraethylammonium-perchlorate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H335: May cause respiratory irritation.[4][6]

H370: Causes damage to organs.[4]

H373: May cause damage to organs through prolonged or repeated exposure.[4]

H411: Toxic to aquatic life with long-lasting effects.[4]

Ingestion can lead to severe gastrointestinal irritation and potential burns.[2][7] Inhalation may

cause respiratory tract irritation and could lead to delayed pulmonary edema.[2][7] Direct

contact with eyes can cause severe irritation and possible permanent corneal damage.[2][7]

Skin contact may result in severe irritation and burns.[2][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of tetramethylammonium perchlorate is

crucial for its safe handling and storage.

Property Value Source

Chemical Formula (CH₃)₄NClO₄ [4]

Molecular Weight 173.59 g/mol [3]

Appearance White crystalline powder/solid [3]

Melting Point 300 °C [4]

Decomposition Temperature

Not explicitly stated for TMAP,

but related compounds like

tetraethylammonium

perchlorate explode at 298°C

and tetrabutylammonium salts

decompose above 300°C.

[8][9]

Solubility Soluble in water. [10][11]

Density 1.3739 g/cm³ (estimate) [10]

NFPA 704 Rating
Health: 2, Flammability: 1,

Instability: 3, Special: OX
[4]
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Safe Handling and Storage Protocols
Adherence to the following protocols is mandatory to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling tetramethylammonium
perchlorate.

Eye Protection: Chemical safety goggles or a full-face shield are required.[5]

Skin Protection: A chemical-resistant apron and appropriate protective clothing should be

worn to prevent skin exposure.[5]

Hand Protection: Wear suitable chemical-resistant gloves.[5]

Respiratory Protection: If there is a risk of dust formation or if working in a poorly ventilated

area, a NIOSH/MSHA-approved respirator should be used.[5]

Handling Procedures
Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Do not allow contact with combustible materials such as wood, paper, or oil.[5]

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid mechanical shock and friction.[7]

Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
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Store away from combustible materials and incompatible substances such as reducing

agents, acids, and finely powdered metals.[5]

The storage area should be equipped with an eyewash station and a safety shower.[7]

Experimental Protocols
The following section details a general protocol for the preparation of a solution of

tetramethylammonium perchlorate. This protocol should be adapted based on the specific

requirements of the experiment and a thorough risk assessment.

Objective: To safely prepare a solution of tetramethylammonium perchlorate.

Materials:

Tetramethylammonium perchlorate

Appropriate solvent (e.g., deionized water)

Glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Spatula

Analytical balance

Methodology:

Preparation: Don all required personal protective equipment (chemical safety goggles, lab

coat, and chemical-resistant gloves). Ensure the chemical fume hood is operational.

Weighing: Carefully weigh the required amount of tetramethylammonium perchlorate on

an analytical balance. Avoid creating dust.

Dissolution: Place a stir bar in a beaker containing the desired volume of solvent. Place the

beaker on a magnetic stirrer.
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Mixing: Slowly add the weighed tetramethylammonium perchlorate to the solvent while

stirring. Continue stirring until the solid is completely dissolved.

Transfer and Storage: Transfer the solution to a clearly labeled container. If not for immediate

use, store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Decontamination: Clean all glassware and equipment thoroughly after use. Dispose of any

waste according to institutional and local regulations.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[7]

Inhalation: Remove the person from exposure and move to fresh air immediately. If breathing

is difficult, give oxygen.[7]

Fire Fighting Measures
Extinguishing Media: Use flooding quantities of water. Do NOT use dry chemical, CO₂, or

foam extinguishers.[2]

Hazards: This substance is a strong oxidizer and may intensify any fire. Containers may

explode when heated.[5][7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7]
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Accidental Release Measures
Spill Cleanup: For small spills, carefully sweep or vacuum up the material and place it into a

suitable, labeled disposal container. Avoid generating dust.[7] Do not use combustible

materials like paper towels to clean up the spill.[7]

Containment: Prevent the spilled material from entering drains or waterways.

Ventilation: Ensure adequate ventilation in the area of the spill.

Ignition Sources: Remove all sources of ignition from the area.[7]

Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of tetramethylammonium
perchlorate, from initial preparation to final disposal.
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Safe Handling Workflow for Tetramethylammonium Perchlorate
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Caption: Logical workflow for the safe handling of tetramethylammonium perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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